Cas no 596-03-2 (4',5'-Dibromofluorescein)

4',5'-Dibromofluorescein Properties

Names and Identifiers

• 4',5'-Dibromofluorescein
• 4,5-Dibromo-3,6-dihydroxyspiro[isobenzofuran-1(3H),9-[9H]xanthen]-3-one
• C.I. 45370.1
• Solvent Red 72
• Dibromofluorescein (contains Mono-, Tri- and Tetra-)
• 4′,5′-Dibromofluorescein
• 4',5'-dibromo-3',6'-dihydroxyspiro[2-benzofuran-3,9'-xanthene]-1-one
• Dibromofluoroescein
• 4,5-DibroMofluorescein
• 4’,5’-Dibromofluorescein
• +Expand

• MDL： MFCD00005042
• InChIKey： ZDTNHRWWURISAA-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H10Br2O5/c21-15-13(23)7-5-11-17(15)26-18-12(6-8-14(24)16(18)22)20(11)10-4-2-1-3-9(10)19(25)27-20/h1-8,23-24H
• SMILES： O=C1OC2(C3=C(OC4=C2C=CC(O)=C4Br)C(Br)=C(O)C=C3)C5=C1C=CC=C5
• BRN： 57189

Computed Properties

• Exact Mass: 487.88900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 487.889
• Heavy Atom Count: 27
• Complexity: 585
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 76A^2

Experimental Properties

• LogP: 5.19080
• PSA: 75.99000
• Merck: 3022
• Refractive Index: 1.5010 (estimate)
• Boiling Point: 633.7 °C at 760 mmHg
• Melting Point: 270-273 ºC
• Flash Point: 337 °C
• Color/Form: Not available
• Solubility: Not available
• Color index: 45370
• Density: 1.6743 (rough estimate)

4',5'-Dibromofluorescein Security Information

• RTECS：LM5200000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S22-S24/25-S45
• Risk Phrases：R36
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• Hazard Statement： H301
• Warning Statement： P301+P310
• PackingGroup：Ⅲ
• Risk Phrases： 25
• Signal Word：Danger
• TSCA：Yes
• HazardClass：6.1

4',5'-Dibromofluorescein Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%